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Compound of Interest

Compound Name: Basroparib

Cat. No.: B12391291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of basroparib
(STP1002), a potent and orally active inhibitor of tankyrase 1 (TNKS1) and tankyrase 2
(TNKS2). This document consolidates key quantitative data, outlines detailed experimental
methodologies for assessing selectivity, and visualizes the relevant biological pathways and
experimental workflows.

Core Data Presentation: Inhibitory Activity of
Basroparib

Basroparib exhibits potent inhibitory activity against both tankyrase isoforms, with a slight
preference for TNKS2. The half-maximal inhibitory concentrations (IC50) from preclinical
studies are summarized below. These values are consistently referenced in the key literature,
including the first-in-human phase | clinical trial documentation for basroparib.[1][2]

Target Enzyme Basroparib (STP1002) IC50 (nM)
Tankyrase 1 (TNKS1) 5.8[1][2][3]
Tankyrase 2 (TNKS2) 3.2[1][2][3]
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Mechanism of Action: Wnt/3-catenin Signaling
Pathway

Tankyrase 1 and 2 are key positive regulators of the Wnt/pB-catenin signaling pathway.[4] They
act by PARsylating (poly-ADP-ribosylating) AXIN, a core component of the 3-catenin
destruction complex. This modification targets AXIN for ubiquitination and subsequent
proteasomal degradation. The destabilization of the destruction complex allows [3-catenin to
accumulate in the cytoplasm, translocate to the nucleus, and activate the transcription of Wnt
target genes, which are often implicated in cancer cell proliferation.

Basroparib, by inhibiting the catalytic activity of TNKS1 and TNKS2, prevents the PARsylation
of AXIN.[1][4] This leads to the stabilization and accumulation of AXIN, thereby promoting the
assembly and activity of the [3-catenin destruction complex. As a result, 3-catenin is
phosphorylated, ubiquitinated, and targeted for degradation, which in turn suppresses the
transcription of Wnt target genes.[1][4]
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Biochemical Selectivity Profiling

Start: Compound Synthesis
(Basroparib)

In vitro TNKS1 In vitro TNKS2
Enzymatic Assay Enzymatic Assay

Calculate IC50 Calculate IC50
for TNKS1 for TNKS2

Determine Selectivity Ratio
(IC50 TNKS1/1C50 TNKS2)

Pijoceed with
Ce]llular Assays

Cellular Target Engagement & Pathwa$Analysis

Select Wnt-dependent
Cancer Cell Line

TOPFlash/FOPFlash
Reporter Assay

Western Blot for
AXIN Stabilization

Determine Cellular IC50
for Wnt Inhibition

T

1

1
CGorrelate

1

1

Analyze AXIN
Protein Levels

Final Analysis:
Selectivity Profile & Cellular Potency

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12391291?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. A First-In-Human Dose-Escalation Phase | Study of Basroparib, a Tankyrase Inhibitor, in
Patients with Advanced-Stage Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]

3. Basroparib (STP1002) | TNKS1/2 inhibitor | Probechem Biochemicals [probechem.com]

4. Tankyrase-selective inhibitor STP1002 shows preclinical antitumour efficacy without on-
target toxicity in the gastrointestinal tract - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Basroparib's Selectivity for Tankyrase 1 vs. Tankyrase
2: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391291#basroparib-selectivity-for-tankyrase-1-vs-
tankyrase-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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